Cas no 39522-26-4 (6-Methyl-2H-1,4-benzoxazin-3(4H)-one)

6-Methyl-2H-1,4-benzoxazin-3(4H)-one is a heterocyclic organic compound featuring a benzoxazinone core structure with a methyl substituent at the 6-position. This compound is of interest in synthetic and medicinal chemistry due to its role as a versatile intermediate in the preparation of biologically active molecules, including agrochemicals and pharmaceuticals. Its rigid bicyclic framework and functional group compatibility make it valuable for constructing complex scaffolds. The compound exhibits stability under standard conditions, facilitating handling and storage. Researchers utilize it in studies involving plant defense mechanisms, as benzoxazinoids are known for their allelopathic and pesticidal properties. Its well-defined chemical properties support reproducible results in experimental applications.
6-Methyl-2H-1,4-benzoxazin-3(4H)-one structure
39522-26-4 structure
Product Name:6-Methyl-2H-1,4-benzoxazin-3(4H)-one
CAS No:39522-26-4
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD01321311
CID:314611
PubChem ID:24871132
Update Time:2025-05-20

6-Methyl-2H-1,4-benzoxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-2H-benzo[b][1,4]oxazin-3(4H)-one
    • 2H-1,4-Benzoxazin-3(4H)-one,6-methyl-
    • 6-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE
    • 6-methyl-4H-1,4-benzoxazin-3-one
    • 2,3-Dihydro-6-methyl-3-oxo-4H-1,4-benzoxazine
    • 6-methyl-2,4-dihydro-1,4-benzoxazin-3-one
    • 6-methyl-4H-benz[1,4]oxazin-3-one
    • 6-methyl-4H-benzo[1,4]oxazin-3-one
    • methylbenzoxazinone
    • 39522-26-4
    • FT-0680323
    • 6-Methyl-2H-1,4-benzoxazin-3(4H)-one, 98%
    • MFCD01321311
    • J-518885
    • 6-METHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
    • BDBM50270676
    • AKOS003392315
    • EU-0063551
    • JSBZPNRRLJLZBE-UHFFFAOYSA-N
    • 6-Methyl-2H-1,4-benzoxazine-3(4H)-one
    • CCG-321495
    • CS-0085207
    • F87920
    • AB09061
    • DTXSID20192653
    • CHEMBL485691
    • 3W-0266
    • SCHEMBL279594
    • 2H-1,4-Benzoxazine-3(4H)-one, 6-methyl-
    • STK317994
    • 6-Methyl-2H-1,4-benzoxazin-3(4H)-one
    • MDL: MFCD01321311
    • Inchi: 1S/C9H9NO2/c1-6-2-3-8-7(4-6)10-9(11)5-12-8/h2-4H,5H2,1H3,(H,10,11)
    • InChI Key: JSBZPNRRLJLZBE-UHFFFAOYSA-N
    • SMILES: O1CC(NC2C=C(C)C=CC1=2)=O

Computed Properties

  • Exact Mass: 163.06300
  • Monoisotopic Mass: 163.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.198
  • Melting Point: 207-209 °C (lit.)
  • Boiling Point: 340.8°Cat760mmHg
  • Flash Point: 159.9°C
  • Refractive Index: 1.555
  • PSA: 38.33000
  • LogP: 1.46390
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Methyl-2H-1,4-benzoxazin-3(4H)-one Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

6-Methyl-2H-1,4-benzoxazin-3(4H)-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methyl-2H-1,4-benzoxazin-3(4H)-one Pricemore >>

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Additional information on 6-Methyl-2H-1,4-benzoxazin-3(4H)-one

Recent Advances in the Study of 6-Methyl-2H-1,4-benzoxazin-3(4H)-one (CAS: 39522-26-4) and Its Applications in Chemical Biology and Medicine

6-Methyl-2H-1,4-benzoxazin-3(4H)-one (CAS: 39522-26-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its benzoxazinone core, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and biological activities. The following research brief consolidates the latest findings related to this compound, providing insights into its current and future applications in the field.

Recent studies have highlighted the versatility of 6-Methyl-2H-1,4-benzoxazin-3(4H)-one as a scaffold for drug development. Its structural features make it an attractive candidate for the design of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a modulator of key inflammatory pathways, suggesting its potential as a lead compound for the treatment of chronic inflammatory diseases.

In addition to its pharmacological potential, advancements in the synthetic chemistry of 6-Methyl-2H-1,4-benzoxazin-3(4H)-one have been reported. Researchers have developed more efficient and sustainable synthetic routes, enabling larger-scale production and facilitating further biological testing. A notable example is the use of green chemistry principles to optimize the synthesis of this compound, as detailed in a recent article in Organic Process Research & Development. These innovations are critical for reducing the environmental impact of pharmaceutical manufacturing while maintaining high yields and purity.

The biological mechanisms underlying the activity of 6-Methyl-2H-1,4-benzoxazin-3(4H)-one have also been elucidated in recent research. Studies employing molecular docking and in vitro assays have identified specific protein targets, such as cyclooxygenase-2 (COX-2) and certain kinases, which interact with the compound to exert its effects. These findings, published in journals like Bioorganic & Medicinal Chemistry Letters, provide a foundation for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Looking ahead, the potential applications of 6-Methyl-2H-1,4-benzoxazin-3(4H)-one extend beyond traditional small-molecule therapeutics. Emerging research explores its use in drug delivery systems and as a component of hybrid molecules designed to target multiple disease pathways simultaneously. Such innovations are expected to drive the next wave of developments in personalized medicine and combination therapies.

In conclusion, 6-Methyl-2H-1,4-benzoxazin-3(4H)-one (CAS: 39522-26-4) represents a promising compound with diverse applications in chemical biology and medicine. Continued research into its pharmacological properties, synthetic accessibility, and mechanistic insights will undoubtedly uncover new opportunities for its use in addressing unmet medical needs. This brief underscores the importance of ongoing interdisciplinary collaboration to fully realize the potential of this versatile molecule.

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